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Introduction
((4-Ethynylphenyl)ethynyl)triisopropylsilane is a specialized organic silicon compound

utilized in various fields, including organic synthesis and materials science. A precise

understanding of its molecular properties, beginning with its molecular weight, is fundamental

for accurate experimental design, stoichiometric calculations, and analytical characterization.

This document provides a detailed breakdown of the compound's molecular formula and a

step-by-step calculation of its molecular weight based on IUPAC atomic mass values.

Chemical Identity and Formula
The structural components of the molecule dictate its overall chemical formula. The compound

consists of a triisopropylsilyl protecting group attached via an ethynyl linker to a 4-

ethynylphenyl core.

IUPAC Name: 2-(4-ethynylphenyl)ethynyl-tri(propan-2-yl)silane

CAS Number: 175345-90-1[1][2][3][4]

Molecular Formula: C₁₉H₂₆Si[1][2][3][4]
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The formula C₁₉H₂₆Si indicates that each molecule is composed of 19 carbon atoms, 26

hydrogen atoms, and one silicon atom.

Experimental Protocol: Molecular Weight
Calculation
The molecular weight (MW) is a fundamental chemical property calculated by summing the

atomic weights of all constituent atoms in its molecular formula. The standard atomic weights,

as provided by the IUPAC Commission on Isotopic Abundances and Atomic Weights, are used

for this determination.

Methodology:

Identify the count of each element from the molecular formula (C₁₉H₂₆Si).

Obtain the standard atomic weight for each element (Carbon, Hydrogen, and Silicon).

Calculate the total mass for each element by multiplying the atom count by its atomic weight.

Sum the total masses of all elements to determine the molecular weight of the compound.

Data Presentation: Atomic and Molecular Weights
The following table summarizes the quantitative data used to calculate the molecular weight of

((4-Ethynylphenyl)ethynyl)triisopropylsilane.

Element Symbol Atom Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 19 12.011[5][6][7] 228.209

Hydrogen H 26 1.008[8][9][10] 26.208

Silicon Si 1 28.085[11][12] 28.085

Total 46 282.502
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Based on this calculation, the molecular weight of ((4-
Ethynylphenyl)ethynyl)triisopropylsilane is 282.50 g/mol .[1][2][3]

Visualization of Molecular Composition
The logical relationship between the compound's structural fragments and its final molecular

formula is illustrated in the diagram below. This workflow visualizes the decomposition of the

parent molecule into its primary components, the summation of their constituent atoms, and the

final calculation of its molecular weight.
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Caption: Logical workflow for molecular weight determination.
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Conclusion
The molecular weight of ((4-Ethynylphenyl)ethynyl)triisopropylsilane has been rigorously

determined to be 282.50 g/mol . This value is critical for laboratory applications, including

reagent measurement, solution preparation, and the interpretation of analytical data from

techniques such as mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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